Cas no 6333-23-9 (3,5-bis[(dimethylamino)methyl]-2-hydroxybenzoic acid,hydrochloride)

• Product Name: 3,5-bis[(dimethylamino)methyl]-2-hydroxybenzoic acid,hydrochloride
• CAS No: 6333-23-9
• MF: C₁₃H₂₁ClN₂O₃
• MW: 288.770442724228
• CID: 959792
• PubChem ID: 54609486
• Update Time: 2025-04-19

3,5-bis[(dimethylamino)methyl]-2-hydroxybenzoic acid,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-bis[(dimethylamino)methyl]-2-hydroxybenzoic acid,hydrochloride
• NSC38527
• NSC-38527
• DTXSID60714934
• 3,5-Bis[(dimethylamino)methyl]-2-hydroxybenzoic acid--hydrogen chloride (1/1)
• 3,5-bis(dimethylaminomethyl)-2-hydroxy-benzoic acid
• DS-004647
• 6333-23-9

• Inchi： 1S/C13H20N2O3.ClH/c1-14(2)7-9-5-10(8-15(3)4)12(16)11(6-9)13(17)18;/h5-6,16H,7-8H2,1-4H3,(H,17,18);1H
• InChI Key： VGASTNPSZFXGGX-UHFFFAOYSA-N
• SMILES： Cl.OC1=C(C(=O)O)C=C(C=C1CN(C)C)CN(C)C

Computed Properties

• Exact Mass: 288.12400
• Monoisotopic Mass: 288.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64A^2

Experimental Properties

• Density: 1.181
• Boiling Point: 360.8°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.578
• PSA: 64.01000
• LogP: 2.01560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives